Cas no 941869-25-6 (6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 941869-25-6
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 5498912
• Update Time: 2025-06-15

6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1,2-oxazol-5-yl)methanone
• 6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C17H18N4O3S/c1-2-23-12-3-4-13-15(11-12)25-17(19-13)21-9-7-20(8-10-21)16(22)14-5-6-18-24-14/h3-6,11H,2,7-10H2,1H3
• InChI Key： RTWUABIHJHIMOJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(OCC)C=C3S2)CC1)(C1ON=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole and Its CAS No. 941869-25-6

The compound 6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole, identified by the CAS number 941869-25-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both piperazine and benzothiazole moieties in its framework suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug design.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry, particularly for their role as scaffolds in the development of bioactive compounds. The benzothiazole core is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, the incorporation of a piperazine ring enhances the solubility and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration.

The specific substitution pattern in 6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole introduces additional layers of functionality. The ethoxy group at the 6-position and the oxazole carbonyl group at the 4-position contribute to the molecule's overall reactivity and interaction with biological targets. These structural elements are critical for modulating the compound's pharmacokinetic profile and therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives are well-documented for their role as serotonin receptor antagonists, which makes them valuable in managing conditions such as depression and anxiety. The benzothiazole moiety further enhances this potential by providing additional binding sites on neurotransmitter receptors. This dual functionality positions 6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole as a promising candidate for further investigation in neuropharmacology.

Moreover, recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. These tools have been instrumental in predicting the binding affinity of 6-ethoxy-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole to various biological targets. Preliminary docking studies suggest strong interactions with serotonin 5-HT2A receptors, which are implicated in a variety of neurological functions. This aligns well with existing literature that underscores the importance of serotonin receptor modulation in treating mental health disorders.

The synthesis of 6-ethoxy-2-4-(1,2-oxazole-carbonyl)piperazinyl)-1,3-benzothiazole involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and minimize side products.

In terms of pharmacological evaluation, initial in vitro assays have demonstrated encouraging results. The compound exhibits significant inhibitory activity against several enzymes and receptors relevant to neurological disorders. Notably, it shows potent binding to 5-HT2A receptors without causing excessive side effects commonly associated with other serotonergic agents. This selectivity is crucial for developing safer and more effective therapeutic options.

The potential clinical applications of 6-(Ethoxy)-4-(1H-pyrrole[2',3':4',5']pyrazinecarboxamido)-3-methylbenzo[b]thiophene extend beyond neurology. Preliminary data suggest that it may also have anti-inflammatory properties due to its ability to modulate certain inflammatory pathways. This broadens its therapeutic scope to include conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

As research progresses, further characterization of CAS No 94186925 will be essential to fully understand its pharmacological profile. Detailed toxicological studies will be necessary to assess its safety profile before moving into clinical trials. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling the complex interactions between this compound and biological systems.

The development of new pharmaceuticals is an iterative process that relies on interdisciplinary collaboration. The case of 6-(Ethoxy)-4-(pyrrole[2',3':4',5']pyrazinecarboxamido)-3-methylbenzo[b]thiophene exemplifies how structural modifications can lead to novel bioactive compounds with significant therapeutic potential. Continued research in this area holds promise for addressing unmet medical needs across multiple disease categories.